Cas no 126826-50-4 (Benzenesulfonamide,4-amino-N-(1-ethyl-2-pyrrolidinylidene)-)

• Product Name: Benzenesulfonamide,4-amino-N-(1-ethyl-2-pyrrolidinylidene)-
• CAS No: 126826-50-4
• MF: C₁₂H₁₇N₃O₂S
• MW: 267.347281217575
• CID: 153275
• PubChem ID: 6510233
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-(1-ethyl-2-pyrrolidinylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(1-ethyl-2-pyrrolidinylidene)-
• 4-amino-N-(1-ethylpyrrolidin-2-ylidene)benzenesulfonamide
• 4-Amino-N-(1-ethyl-2-pyrrolidinylidene)benzenesulfonamide
• 4-amino-N-[(2Z)-1-ethylpyrrolidin-2-ylidene]benzenesulfonamide
• Benzenesulfonamide, 4-amino-N-(1-ethyl-2-pyrrolidinylidene)-
• (NZ)-4-amino-N-(1-ethylpyrrolidin-2-ylidene)benzenesulfonamide
• 126826-50-4

• Inchi： 1S/C12H17N3O2S/c1-2-15-9-3-4-12(15)14-18(16,17)11-7-5-10(13)6-8-11/h5-8H,2-4,9,13H2,1H3/b14-12-
• InChI Key： LZVKKZYKPGZBRA-OWBHPGMISA-N
• SMILES： S(C1C=CC(=CC=1)N)(/N=C1/CCCN/1CC)(=O)=O

Computed Properties

• Exact Mass: 267.10431
• Monoisotopic Mass: 267.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 448.9°Cat760mmHg
• Flash Point: 225.3°C
• Refractive Index: 1.628
• PSA: 75.76